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Compound of Interest

Compound Name: Eduline

Cat. No.: B189076

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eduline (6-methoxy-1-methyl-2-phenyl-4(1H)-quinolinone) is a quinoline alkaloid found in a
variety of plant species, including Skimmia japonica, Casimiroa edulis, and Orixa japonica.[1]
As a member of the quinolone class of compounds, which are known for their diverse biological
activities, the accurate detection and quantification of Eduline are crucial for phytochemical
analysis, drug discovery, and metabolic studies. Mass spectrometry (MS), coupled with
chromatographic separation techniques such as Gas Chromatography (GC) and Liquid
Chromatography (LC), offers a highly sensitive and specific method for the analysis of Eduline
iIn complex matrices.

These application notes provide an overview of the mass spectrometric properties of Eduline
and generalized protocols for its analysis.

Data Presentation: Mass Spectrometric Data for
Eduline

The following table summarizes the key mass spectrometric information for Eduline, which is
essential for its identification and quantification.
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Parameter Value Source
Chemical Formula C17H15NO2 [2]
Molecular Weight 265.31 g/mol [2]
Exact Mass 265.110279 g/mol [2]

CAS Registry Number

6878-08-6

[2]

Primary MS Type

Gas Chromatography-Mass
Spectrometry (GC-MS)

[2]

Major Fragment lons (m/z)

Due to licensing restrictions, a
full list of fragment ions is not
available in the public domain.
However, analysis would
typically involve monitoring the
molecular ion and

characteristic fragment ions for

confident identification.

Experimental Protocols

The following are generalized protocols for the extraction and mass spectrometric analysis of

quinoline alkaloids, like Eduline, from plant materials. These should be considered as a

starting point and may require optimization for specific research needs.

Protocol 1: Extraction of Eduline from Plant Material

This protocol outlines a general procedure for the extraction of alkaloids from plant tissues.

Materials:

» Dried and powdered plant material (e.g., leaves, roots)

e Methanol (MeOH)

e Chloroform (CHCIs)
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Ammonia solution (25%)

Anhydrous sodium sulfate (Na2S0a)

Rotary evaporator

Filter paper

Procedure:

Moisten the powdered plant material with a 10% ammonia solution.

o Extract the moistened material with a mixture of chloroform and methanol (ratio may need
optimization, e.g., 3:1 v/v) at room temperature for 24-48 hours with occasional shaking.

« Filter the extract and concentrate the filtrate under reduced pressure using a rotary
evaporator.

e The resulting crude extract can be further purified using techniques like column
chromatography if necessary, or directly prepared for MS analysis.

Protocol 2: GC-MS Analysis of Eduline

This protocol is suitable for the analysis of thermally stable and volatile compounds like
Eduline.

Instrumentation:

o Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

o Capillary column suitable for alkaloid analysis (e.g., DB-5ms or equivalent)
GC Conditions (Example):

e Injector Temperature: 250 °C

e Oven Temperature Program:

o Initial temperature: 100 °C, hold for 2 min
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o Ramp: 10 °C/min to 280 °C

o Hold: 10 min at 280 °C

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
e Injection Volume: 1 pL

MS Conditions (Example):

« lonization Mode: Electron lonization (EIl) at 70 eV

e Source Temperature: 230 °C

¢ Quadrupole Temperature: 150 °C

e Scan Range: m/z 50-500

Protocol 3: LC-MS/MS Analysis of Eduline

This protocol is ideal for the analysis of Eduline in complex mixtures and for high-sensitivity
guantification.

Instrumentation:

e Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)
» Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 2.6 pum)

LC Conditions (Example):

» Mobile Phase A: Water with 0.1% formic acid

» Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient:

o 0-2 min: 5% B
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2-15 min: 5-95% B

[e]

15-18 min: 95% B

o

18-18.1 min: 95-5% B

[¢]

18.1-22 min: 5% B

[¢]

e Flow Rate: 0.3 mL/min

e Injection Volume: 5 uL

MS/MS Conditions (Example):

 lonization Mode: Electrospray lonization (ESI), Positive

e Capillary Voltage: 3.5 kV

e Source Temperature: 120 °C

o Desolvation Temperature: 350 °C

e Collision Gas: Argon

e Scan Mode: Multiple Reaction Monitoring (MRM) - requires selection of precursor and

product ions for Eduline.

Visualizations
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Caption: General experimental workflow for the analysis of Eduline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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